Cas no 1803966-22-4 (4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a chloromethyl substituent, offering versatile reactivity for further functionalization. The presence of both trifluoromethoxy and trifluoromethyl groups enhances its electron-withdrawing properties, making it valuable in the synthesis of agrochemicals and pharmaceuticals. The hydroxyl group at the 2-position provides a site for additional modifications, while the chloromethyl moiety allows for nucleophilic substitution reactions. This compound's structural features contribute to its utility in developing bioactive molecules with improved metabolic stability and lipophilicity. Its high purity and well-defined reactivity profile make it a reliable intermediate for specialized organic synthesis.
4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine structure
1803966-22-4 structure
Product Name:4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
CAS No:1803966-22-4
MF:C8H4ClF6NO2
MW:295.566282272339
CID:4832182
Update Time:2025-09-28

4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H4ClF6NO2/c9-1-3-4(18-8(13,14)15)2-16-6(17)5(3)7(10,11)12/h2H,1H2,(H,16,17)
    • InChI Key: IBFZHJZROLDRLU-UHFFFAOYSA-N
    • SMILES: ClCC1C(=CNC(C=1C(F)(F)F)=O)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 422
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.3

4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029095485-1g
4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
1803966-22-4 97%
1g
$1,564.50 2022-04-02

Additional information on 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803966-22-4)

The compound 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803966-22-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. Its unique structural features, including the presence of chloromethyl, hydroxy, and trifluoromethoxy groups, make it a versatile intermediate for synthesizing advanced molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its ability to enhance the bioactivity and stability of target compounds.

In recent years, the demand for trifluoromethylated and trifluoromethoxy compounds has surged, driven by their exceptional metabolic stability and lipophilicity. These properties are critical in drug discovery, where 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine serves as a key building block for developing novel therapeutics. Its relevance is further highlighted by the growing interest in fluorinated pyridines, a class of compounds widely used in the design of kinase inhibitors and agrochemicals. The compound's CAS No. 1803966-22-4 is frequently searched in academic and industrial databases, reflecting its importance in modern synthetic chemistry.

One of the most discussed topics in the context of 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is its role in green chemistry and sustainable synthesis. With the global push toward environmentally friendly processes, researchers are investigating efficient methods to incorporate trifluoromethyl and chloromethyl groups into heterocyclic frameworks. This compound's structural complexity offers a platform for developing catalytic and atom-economical reactions, aligning with the principles of sustainable chemistry. Such advancements are often highlighted in high-impact journals and patent filings, underscoring the compound's commercial and scientific value.

Another area of interest is the compound's potential in crop protection and agrochemical innovation. The trifluoromethoxy moiety is known to improve the pesticidal activity of pyridine-based compounds, making 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine a candidate for next-generation herbicides and insecticides. Industry reports and market analyses frequently cite the rising demand for fluorinated agrochemicals, with this compound positioned as a critical intermediate. Its synthesis and optimization are hot topics in patent literature, reflecting its strategic importance in the agrochemical sector.

From a technical perspective, the synthesis of 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves multi-step reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its suitability for downstream applications. The compound's CAS No. 1803966-22-4 is a common reference in technical datasheets and supplier catalogs, emphasizing its role in high-value chemical supply chains.

In conclusion, 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803966-22-4) represents a cutting-edge intermediate with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and relevance to green chemistry and sustainable synthesis make it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation chemical solutions.

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